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Technical Support Center:
Perfluorodecanesulfonic Acid (PFAS) Sampling
Welcome to the technical support center for Perfluorodecanesulfonic acid (PFAS) sampling.

This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in preventing sample

contamination.

Troubleshooting Guide
Q1: I suspect my samples are contaminated with PFAS.
What are the common sources of contamination during
sampling?
A1: PFAS contamination during sampling can originate from a wide array of sources due to

their extensive use in industrial and consumer products.[1][2] Key sources include sampling

equipment, field clothing, personal care products, and even some common field documentation

materials.[1][2][3] It is crucial to meticulously plan your sampling campaign to minimize these

risks.[4][5]

Q2: What specific materials should I avoid when
selecting my sampling equipment?
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A2: To prevent contamination, it is critical to avoid materials known to contain or leach PFAS. A

primary material to avoid is Polytetrafluoroethylene (PTFE), commonly known as Teflon®,

which is often found in tubing, fittings, and container liners.[1][2][4] Other materials to avoid

include low-density polyethylene (LDPE), polyvinylidene fluoride (PVDF), and glass containers,

as PFAS can adsorb to glass surfaces.[1][2][4] It is also recommended to avoid using

aluminum foil and waterproof field notebooks.[1][2]

Q3: My initial field blanks show PFAS contamination.
What steps can I take to identify and eliminate the
source?
A3: If your field blanks indicate contamination, a systematic review of your sampling protocol is

necessary.

Equipment Check: Ensure all equipment that comes into direct contact with the sample is

made of approved materials like high-density polyethylene (HDPE), polypropylene, or

stainless steel.[4][6]

Decontamination Protocol Review: Verify that your decontamination procedure is rigorously

followed between sampling locations. This should include washing with a PFAS-free

detergent and rinsing with PFAS-free water.[7][8]

Personnel Check: Review the clothing and personal care product restrictions with your field

team. Ensure they are not wearing water-resistant clothing and have avoided lotions or

sunscreens on the day of sampling.[1][3]

Site-Specific Sources: Consider potential atmospheric deposition or other site-specific

sources of PFAS that could be impacting your samples.

Frequently Asked Questions (FAQs)
General Sampling Questions
Q4: What are the recommended materials for constructing a PFAS
sampling train?
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A4: For PFAS sampling, it is recommended to use equipment made from high-density

polyethylene (HDPE), polypropylene, and stainless steel.[4][6] Silicone tubing is also an

acceptable material.[4] These materials have been shown to have a low potential for leaching

PFAS.

Q5: What type of clothing should field personnel wear?
A5: Field personnel should wear well-laundered clothing made of synthetic or 100% cotton

materials.[3] Clothing should not have been treated with fabric softeners. It is crucial to avoid

any water-resistant, waterproof, or stain-treated clothing, as these treatments often contain

PFAS.[1][2]

Q6: Are there any restrictions on personal care products for the
sampling team?
A6: Yes, the sampling team should avoid using cosmetics, moisturizers, hand creams,

sunscreens, and insect repellents on the day of sampling, as these products may contain

PFAS.[1][3][5] If sunscreen or insect repellent is necessary, it should be applied away from the

sampling area, followed by hand washing and putting on new nitrile gloves.[5]

Decontamination and Quality Control
Q7: What is the standard procedure for decontaminating sampling
equipment?
A7: A standard decontamination protocol involves washing the equipment with a phosphate-

free detergent, such as Luminox® or Liquinox®, and PFAS-free water.[9] This is followed by a

thorough rinse with PFAS-free water.[9] For some equipment, a final rinse with methanol may

be required.

Q8: What types of quality control samples are essential for a PFAS
investigation?
A8: To ensure data quality, it is important to collect several types of quality control samples.

These include:

Field Blanks: To check for contamination introduced during the sampling process.[10]
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Equipment Blanks: To verify the effectiveness of the decontamination procedures.[9]

Trip Blanks: To assess potential contamination during sample transport and storage.[9]

Field Duplicates: To evaluate the precision of the sampling and analytical methods.[9]

Sample Handling and Storage
Q9: What type of containers should be used for collecting and storing
PFAS samples?
A9: Samples should be collected in high-density polyethylene (HDPE) or polypropylene

containers.[1][11] The container caps should also be made of HDPE or polypropylene and

should not have a Teflon® liner.[6]

Q10: How should PFAS samples be preserved and stored?
A10: Proper sample preservation is critical. Laboratories will often provide pre-preserved

sample bottles.[6] For example, EPA Method 537.1 requires preservation with Trizma®.[10]

After collection, samples should be chilled and stored on wet ice, not blue ice, as blue ice

packs can be a source of PFAS contamination.[1][2][3]

Data Presentation
Table 1: Recommended and Restricted Materials for
PFAS Sampling
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Category Recommended Materials Restricted Materials

Tubing & Bailers

High-Density Polyethylene

(HDPE), Polypropylene,

Silicone, Stainless Steel[1][4]

Polytetrafluoroethylene (PTFE,

Teflon®), Low-Density

Polyethylene (LDPE)[1][2][4]

Sample Containers
High-Density Polyethylene

(HDPE), Polypropylene[1][11]

Glass, Containers with

Teflon®-lined caps[1][2]

Field Clothing
Well-laundered 100% Cotton

or Synthetic fabrics[3]

Water-resistant, waterproof, or

stain-treated clothing (e.g.,

Gore-Tex®)[2][3]

Gloves Powderless Nitrile Gloves[5][6] Latex Gloves[2]

Field Notebooks

Loose-leaf paper on an

aluminum or Masonite

clipboard[3]

Waterproof or Rite in the

Rain® paper[2]

Cooling Wet Ice Blue Ice Packs[1][2]

Decontamination

PFAS-free detergents (e.g.,

Luminox®, Liquinox®), PFAS-

free water, Methanol[9]

Detergents containing fluoro-

surfactants[9]

Experimental Protocols
Protocol 1: Equipment Decontamination
This protocol outlines the steps for decontaminating non-disposable sampling equipment to

prevent cross-contamination between samples.

Materials:

PFAS-free detergent (e.g., Luminox®, Liquinox®)

PFAS-free tap water

PFAS-free deionized water

Methanol (reagent grade or higher)
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Scrub brushes (non-metallic)

HDPE or polypropylene sheeting for air drying

Procedure:

Pre-rinse: Rinse the equipment with PFAS-free tap water to remove any loose soil or

sediment.

Wash: In a designated decontamination area, wash the equipment thoroughly with a solution

of PFAS-free detergent and PFAS-free tap water using a scrub brush.[9]

Tap Water Rinse: Rinse the equipment thoroughly with PFAS-free tap water to remove all

detergent residue.[9]

Deionized Water Rinse: Rinse the equipment again with PFAS-free deionized water.[9]

Methanol Rinse (if required): For certain equipment, a final rinse with methanol may be

necessary to remove any remaining organic residues. Collect all methanol rinsate for proper

disposal.

Air Dry: Place the cleaned equipment on clean HDPE or polypropylene sheeting to air dry

completely.[9]

Storage: Once dry, wrap the equipment in clean aluminum foil or store it in a clean, sealed

container made of HDPE or polypropylene to prevent contamination before the next use.

Protocol 2: Groundwater Sample Collection
This protocol provides a generalized procedure for collecting groundwater samples for PFAS

analysis.

Materials:

Dedicated or decontaminated sampling pump and tubing (HDPE, polypropylene, or silicone)

Pre-preserved sample containers (HDPE or polypropylene)
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Powderless nitrile gloves

Field meter for water quality parameters (optional)

Cooler with wet ice

Procedure:

Preparation: At the sampling location, set up a clean staging area on HDPE sheeting. Don a

new pair of powderless nitrile gloves.[5]

Well Purging: If required, purge the well according to the project-specific plan to ensure the

sample is representative of the aquifer. Use low-flow purging techniques to minimize

turbidity.

Sample Collection:

Reduce the pump rate to a gentle flow to minimize aeration of the sample.

Carefully open the sample container without touching the inside of the cap or bottle.[5]

Fill the sample bottle directly from the pump tubing, allowing the water to flow gently down

the inside of the bottle. Do not allow the tubing to touch the bottle.[5]

Fill the bottle to the shoulder, leaving a small headspace.

Capping and Labeling: Securely cap the bottle. Label the bottle with a unique sample

identifier, date, and time using a permanent marker.

Storage: Immediately place the sample in a cooler with wet ice.

Quality Control: Collect a field duplicate and a field blank at the frequency specified in the

quality assurance project plan.

Decontamination: If the sampling equipment is to be reused, decontaminate it according to

Protocol 1.
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Caption: Groundwater Sampling Workflow for PFAS Analysis.
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Start Decontamination

Pre-rinse with PFAS-free Tap Water

Wash with PFAS-free Detergent

Rinse with PFAS-free Tap Water

Rinse with PFAS-free Deionized Water

Methanol Rinse (if required)

Air Dry on Clean Sheeting

Store in Clean Container

End Decontamination

Click to download full resolution via product page

Caption: Step-by-step equipment decontamination protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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